Cas no 732291-85-9 (2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid)

• Product Name: 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid
• CAS No: 732291-85-9
• MF: C₈H₈N₄O₅S
• MW: 272.237919807434
• MDL: MFCD04633427
• CID: 3106428
• PubChem ID: 2416539
• Update Time: 2025-10-24

2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[(1-hydroxy-1H-1,2,3-benzotriazol-5-yl)sulfonyl]amino}acetic acid
• CS-0220828
• EN300-07660
• G32879
• ([(1-Hydroxy-1H-1,2,3-benzotriazol-5-yl)sulfonyl]amino)acetic acid
• ((1-HYDROXY-1H-BENZO[D][1,2,3]TRIAZOL-5-YL)SULFONYL)GLYCINE
• MFCD04633427
• HEB29185
• AKOS008029936
• 732291-85-9
• 2-[(1-hydroxybenzotriazol-5-yl)sulfonylamino]acetic Acid
• 2-(1-hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)aceticacid
• 2-(1-hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic acid
• Z56957488
• (1-HYDROXY-1,2,3-BENZOTRIAZOLE-5-SULFONAMIDO)ACETIC ACID
• 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid

• MDL： MFCD04633427
• Inchi： 1S/C8H8N4O5S/c13-8(14)4-9-18(16,17)5-1-2-7-6(3-5)10-11-12(7)15/h1-3,9,15H,4H2,(H,13,14)
• InChI Key： QUSLAPOTGGILME-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N=NN2O)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 272.02154054Da
• Monoisotopic Mass: 272.02154054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 143Ų

Additional information on 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid

Recent Advances in the Study of 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid (CAS: 732291-85-9)

The compound 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid (CAS: 732291-85-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and applications in drug development, particularly as a versatile intermediate in the synthesis of biologically active molecules.

One of the key advancements in the study of this compound is its role as a sulfonamide derivative, which has been explored for its inhibitory effects on various enzymes. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the benzotriazole moiety in this compound further enhances its reactivity and potential for selective binding to biological targets, making it a promising candidate for further investigation.

Recent synthetic methodologies have improved the efficiency of producing 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid, with a focus on optimizing yield and purity. These advancements are critical for scaling up production for preclinical and clinical studies. Additionally, computational studies have provided insights into the compound's binding affinity and interaction with target proteins, supporting its potential as a lead compound in drug discovery.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biochemical pathways. For instance, it has shown inhibitory activity against certain proteases and kinases, which are often implicated in disease processes such as cancer and inflammatory disorders. These findings underscore the therapeutic potential of 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid and highlight the need for further mechanistic and pharmacokinetic studies.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from the laboratory to clinical applications. Future research directions may include structural modifications to enhance its pharmacological properties and the exploration of novel delivery systems to improve its therapeutic efficacy.

In conclusion, 2-(1-Hydroxy-1H-1,2,3-benzotriazole-5-sulfonamido)acetic Acid (CAS: 732291-85-9) represents a valuable scaffold in medicinal chemistry with significant potential for drug development. Continued research efforts are essential to fully elucidate its mechanisms of action and to overcome the current limitations in its application. The integration of synthetic chemistry, computational modeling, and biological evaluation will be crucial in advancing this compound toward clinical utility.